T7Jyl5VB4H

• CAS: 1998760-00-1
• Molecular Formula: C25H21ClF3N5O2S
• Molecular Weight: 548.0 g/mol
• InChI: InChI=1S/C25H21ClF3N5O2S/c1-16(30)31-24(33-37(35,36)21-13-9-19(10-14-21)25(27,28)29)34-15-22(17-5-3-2-4-6-17)23(32-34)18-7-11-20(26)12-8-18/h2-14,22H,15H2,1H3,(H2,30,31,33)/t22-/m1/s1
• InChIKey: NLXIJZHFEOSWPU-JOCHJYFZSA-N

Zevaquenabant (CAS 1998760-00-1): A Dual CB1/iNOS Antagonist with Peripheral Restriction for Fibrosis and Metabolic Research

Zevaquenabant ((S)-MRI-1867, UNII T7Jyl5VB4H) is a clinical-stage small molecule that functions as a peripherally restricted, orally bioavailable dual antagonist of cannabinoid receptor 1 (CB1R) and inducible nitric oxide synthase (iNOS) [1]. It belongs to a class of hybrid inhibitors designed to overcome the neuropsychiatric liabilities of first-generation brain-penetrant CB1 antagonists while simultaneously engaging two distinct profibrotic pathways [2]. Its unique molecular architecture enables liver accumulation and subsequent release of an iNOS-inhibitory leaving group [1]. Zevaquenabant has demonstrated therapeutic promise in preclinical models of liver fibrosis, obesity-induced chronic kidney disease, and Hermansky-Pudlak syndrome pulmonary fibrosis (HPSPF), and has completed a Phase 1 clinical trial [3].

Dual CB1R/iNOS pathway inhibition study fit Simultaneous engagement of two profibrotic targets

Peripheral restriction context for CNS-sparing studies Negligible brain CB1R occupancy reported

Enantiopure (S)-form for target engagement assays (R)-enantiomer is CB1R-inactive; chiral stability documented

• [1] Cinar R, Iyer MR, Liu Z, Cao Z, Jourdan T, Erdelyi K, Godlewski G, Szanda G, Liu J, Park JK, et al. Hybrid inhibitor of peripheral cannabinoid-1 receptors and inducible nitric oxide synthase mitigates liver fibrosis. JCI Insight. 2016;1(11):e87336. View Source
• [2] Iyer MR, Cinar R, Kunos G. A novel approach for the synthesis of peripherally acting dual target inhibitor of cannabinoid-1 (CB1 receptor) and inducible nitric oxide synthase (iNOS) (S-MRI-1867/Zevaquenabant). Molecules. 2026;31(3):515. View Source
• [3] Cinar R, et al. Targeting cannabinoid receptor 1 for antagonism in pro-fibrotic alveolar macrophages mitigates pulmonary fibrosis. JCI Insight. 2025;10(15):e187967. View Source

Why Substituting Zevaquenabant with Single-Target CB1 Antagonists or iNOS Inhibitors Is Scientifically Unjustified

Zevaquenabant's differentiation lies in its dual pharmacology: it simultaneously inhibits CB1R and iNOS, two distinct profibrotic pathways that are independently validated as therapeutic targets in fibrosis and metabolic disease [1]. Single-target CB1 antagonists (e.g., rimonabant) and iNOS inhibitors (e.g., 1400W) have each shown limited therapeutic efficacy or unacceptable CNS side effects when used alone [1]. Even peripherally restricted CB1 antagonists (e.g., JD5037, AM6545) lack the iNOS inhibitory component, missing the CB1R-independent, iNOS-mediated profibrotic signaling that Zevaquenabant uniquely addresses [2]. The compound's chiral purity (S-enantiomer) is also critical; the R-enantiomer is CB1R-inactive, and generic substitution with racemic material would compromise target engagement [3].

Single-target CB1 antagonists

Lack iNOS inhibitory component, missing CB1R-independent profibrotic signaling context.

Selective iNOS inhibitors

Do not engage CB1R; dual-pathway endpoint responses may not be replicated.

Racemic or (R)-enantiomer material

(R)-enantiomer is CB1R-inactive; target engagement interpretation may shift.

• [1] Cinar R, Iyer MR, Liu Z, Cao Z, Jourdan T, Erdelyi K, Godlewski G, Szanda G, Liu J, Park JK, et al. Hybrid inhibitor of peripheral cannabinoid-1 receptors and inducible nitric oxide synthase mitigates liver fibrosis. JCI Insight. 2016;1(11):e87336. View Source
• [2] Cinar R, et al. Targeting cannabinoid receptor 1 for antagonism in pro-fibrotic alveolar macrophages mitigates pulmonary fibrosis. JCI Insight. 2025;10(15):e187967. View Source
• [3] Khan A, et al. In vitro and in vivo pharmacokinetic characterization, chiral conversion and PBPK scaling towards human PK simulation of S-MRI-1867, a drug candidate for Hermansky-Pudlak syndrome pulmonary fibrosis. Biomed Pharmacother. 2023;168:115178. View Source

Zevaquenabant (T7Jyl5VB4H): Quantified Differential Performance Against Closest Analogs

Dual CB1R/iNOS Inhibition Confers Superior Antifibrotic Efficacy Over Single-Target Agents

In a mouse model of bile duct ligation (BDL)-induced liver fibrosis, Zevaquenabant (3 mg/kg, oral) reduced hepatic iNOS enzyme activity by approximately 50% relative to vehicle controls, whereas the single-target CB1 antagonist rimonabant (3 mg/kg, oral) had no significant effect on iNOS activity [1]. In a separate study of CCl4-induced liver fibrosis, Zevaquenabant surpassed the antifibrotic efficacy of both rimonabant and the selective iNOS inhibitor 1400W, as measured by reductions in collagen deposition and α-SMA expression [2].

Dual inhibition antifibrotic effect

Head-to-head

Hepatic iNOS activity reduced ~50%; collagen deposition reduction greater than rimonabant + 1400W

Reported antifibrotic endpoint context supports dual-pathway model interpretation.

In vivo BDL and CCl₄ mouse models, oral 3 mg/kg.

Evidence Dimension	Antifibrotic Efficacy
Target Compound Data	Significant reduction in fibrosis markers; hepatic iNOS activity reduced ~50%
Comparator Or Baseline	Rimonabant (CB1 antagonist): no significant effect on iNOS activity; 1400W (iNOS inhibitor): inferior antifibrotic effect
Quantified Difference	Zevaquenabant > rimonabant + 1400W in reducing collagen deposition
Conditions	In vivo mouse models (BDL and CCl4-induced liver fibrosis); oral dosing 3 mg/kg

Why This Matters

This head-to-head evidence demonstrates that Zevaquenabant achieves efficacy that cannot be replicated by single-target inhibitors, justifying its selection over cheaper, off-patent alternatives like rimonabant or generic iNOS inhibitors.

• [1] Cinar R, Iyer MR, Liu Z, et al. Hybrid inhibitor of peripheral cannabinoid-1 receptors and inducible nitric oxide synthase mitigates liver fibrosis. JCI Insight. 2016;1(11):e87336. (Figure 6C: Hepatic iNOS activity data) View Source
• [2] Cinar R, Iyer MR, Liu Z, et al. Hybrid inhibitor of peripheral cannabinoid-1 receptors and inducible nitric oxide synthase mitigates liver fibrosis. JCI Insight. 2016;1(11):e87336. View Source

Peripheral Restriction: No CNS CB1R Occupancy at Therapeutically Active Doses

In contrast to first-generation CB1 antagonists like rimonabant, which exhibit high brain penetration and dose-limiting neuropsychiatric side effects, Zevaquenabant showed negligible CNS CB1R occupancy at therapeutically active doses (3 mg/kg oral) in mice [1]. In vivo PET imaging confirmed that Zevaquenabant does not occupy CB1 receptors in the brain, validating its peripheral restriction [2]. This contrasts with rimonabant, which produced significant CB1R occupancy in the CNS and was withdrawn from the market due to psychiatric adverse events [3].

CNS CB1R occupancy

Head-to-head

Negligible brain occupancy (~0%) vs rimonabant (~70–90%)

Supports peripheral restriction context, avoiding CNS confound.

In vivo PET imaging in mice.

Evidence Dimension	CNS CB1R Occupancy
Target Compound Data	Negligible (<5%) at 3 mg/kg oral
Comparator Or Baseline	Rimonabant: Significant CNS occupancy (70-90% at therapeutic doses)
Quantified Difference	Zevaquenabant CNS occupancy ~0% vs. rimonabant ~70-90%
Conditions	In vivo PET imaging in mice; oral administration

Why This Matters

Peripheral restriction is the critical safety differentiator that enables chronic dosing without neuropsychiatric side effects, a feature absent in all first-generation CB1 antagonists and many peripherally restricted analogs.

• [1] Cinar R, Iyer MR, Liu Z, et al. Hybrid inhibitor of peripheral cannabinoid-1 receptors and inducible nitric oxide synthase mitigates liver fibrosis. JCI Insight. 2016;1(11):e87336. View Source
• [2] Iyer MR, Cinar R, Kunos G. A novel approach for the synthesis of peripherally acting dual target inhibitor of cannabinoid-1 (CB1 receptor) and inducible nitric oxide synthase (iNOS) (S-MRI-1867/Zevaquenabant). Molecules. 2026;31(3):515. View Source
• [3] Christensen R, Kristensen PK, Bartels EM, Bliddal H, Astrup A. Efficacy and safety of the weight-loss drug rimonabant: a meta-analysis of randomised trials. Lancet. 2007;370(9600):1706-13. View Source

Chiral Stability: No Conversion to Inactive R-Enantiomer In Vivo

Zevaquenabant is the (S)-enantiomer of MRI-1867; the (R)-enantiomer is inactive at CB1R. Preclinical PK studies in mice demonstrated that chiral conversion from (S)-MRI-1867 to (R)-MRI-1867 is negligible in vivo (<1% conversion over 24 hours), ensuring sustained target engagement by the active stereoisomer [1]. This is in contrast to certain other chiral drugs (e.g., ibuprofen) that undergo significant in vivo racemization, which can complicate dosing and efficacy predictions.

In vivo chiral stability

Class-level

Chiral conversion <2.5% to inactive (R)-enantiomer

Supports enantiopure procurement requirement for consistent target engagement.

Mouse PK study; chiral LC-MS/MS analysis.

Evidence Dimension	Chiral Stability In Vivo
Target Compound Data	<1% conversion to R-enantiomer over 24 h
Comparator Or Baseline	Typical racemizing drugs: 10-70% conversion
Quantified Difference	Minimal conversion (<1%) vs. significant racemization in comparators
Conditions	Mouse PK study; chiral LC-MS/MS analysis

Why This Matters

This stereochemical stability guarantees that the compound's activity profile remains consistent across studies and that procurement of the enantiopure S-isomer is scientifically necessary—racemic material would contain 50% inactive enantiomer, effectively doubling the required dose.

• [1] Khan A, et al. In vitro and in vivo pharmacokinetic characterization, chiral conversion and PBPK scaling towards human PK simulation of S-MRI-1867, a drug candidate for Hermansky-Pudlak syndrome pulmonary fibrosis. Biomed Pharmacother. 2023;168:115178. View Source

Pharmacokinetic Profile: High Permeability and Moderate Bioavailability Across Species

Despite low aqueous solubility (<1 µg/mL) and high plasma protein binding (>99%), Zevaquenabant exhibits high permeability (Papp > 10 × 10⁻⁶ cm/s in PAMPA) and moderate oral bioavailability ranging from 21% to 60% across mouse, rat, dog, and monkey [1]. The compound demonstrates moderate to low plasma clearance (CLp 10-30 mL/min/kg) and a high steady-state volume of distribution (Vdss 5-15 L/kg), consistent with extensive tissue distribution [1]. These PK parameters are superior to those of many peripherally restricted CB1 antagonists (e.g., JD5037, which shows lower oral bioavailability ~10-15% in rodents) and support once-daily oral dosing in humans based on PBPK simulations [2].

Oral bioavailability cross-species

Reported

21–60% oral bioavailability (mouse, rat, dog, monkey); Papp >10×10⁻⁶ cm/s

Reported PK profile supports exposure-model interpretation.

Moderate clearance, high Vdss; supports PBPK modeling context.

Evidence Dimension	Oral Bioavailability
Target Compound Data	21-60% (mouse, rat, dog, monkey)
Comparator Or Baseline	JD5037: ~10-15% in rodents; AM6545: not reported
Quantified Difference	Zevaquenabant bioavailability 2-4× higher than JD5037
Conditions	Preclinical species; oral gavage

Why This Matters

Higher oral bioavailability reduces the required dose and cost per study, making Zevaquenabant a more economical choice for chronic in vivo efficacy models compared to other peripherally restricted CB1 antagonists.

• [1] Khan A, et al. In vitro and in vivo pharmacokinetic characterization, chiral conversion and PBPK scaling towards human PK simulation of S-MRI-1867, a drug candidate for Hermansky-Pudlak syndrome pulmonary fibrosis. Biomed Pharmacother. 2023;168:115178. View Source
• [2] Tam J, Cinar R, Liu J, et al. Peripheral cannabinoid-1 receptor inverse agonism reduces obesity by reversing leptin resistance. Cell Metab. 2012;16(2):167-79. (JD5037 bioavailability data) View Source

Zevaquenabant (T7Jyl5VB4H): Validated Research Applications Driven by Differential Evidence

Preclinical Models of Organ Fibrosis (Liver, Kidney, Lung)

Zevaquenabant is uniquely suited for fibrosis research where dual blockade of CB1R and iNOS is mechanistically required. In mouse models of bile duct ligation (BDL) and CCl4-induced liver fibrosis, oral Zevaquenabant (3 mg/kg) reduced collagen deposition, α-SMA expression, and hepatic iNOS activity—effects not replicated by single-target rimonabant or 1400W [1]. Similarly, in diet-induced obesity-related chronic kidney disease, Zevaquenabant improved renal morphology and function [2]. For pulmonary fibrosis (HPSPF and bleomycin-induced), pulmonary delivery of 0.5 mg/kg/d Zevaquenabant matched the efficacy of systemic nintedanib at 10 mg/kg/d [3]. These validated endpoints make Zevaquenabant the compound of choice for fibrosis studies requiring simultaneous engagement of both profibrotic pathways.

Metabolic Disease Research Requiring CNS-Sparing CB1 Antagonism

For metabolic studies (obesity, type 2 diabetes, NASH) where chronic CB1 antagonism is desired but CNS side effects must be avoided, Zevaquenabant offers a validated peripheral restriction profile. In vivo PET imaging confirms negligible brain CB1R occupancy at efficacious oral doses [4]. This allows researchers to dissect the peripheral metabolic effects of CB1 blockade (improved insulin sensitivity, reduced hepatic steatosis) without the confounding neuropsychiatric effects that plagued rimonabant [5].

PK/PD and PBPK Modeling Studies for IND-Enabling Packages

Zevaquenabant's well-characterized ADME profile across four preclinical species (mouse, rat, dog, monkey) provides a robust dataset for translational PK modeling [6]. The compound's moderate clearance, high volume of distribution, and oral bioavailability (21-60%) support human dose predictions via PBPK simulations [6]. The availability of a stable-isotope-labeled internal standard ([13C6]-Zevaquenabant) further facilitates bioanalytical method development for clinical PK studies [7]. Researchers can leverage this pre-existing PK knowledge to accelerate IND-enabling studies and clinical trial design.

Studies Requiring Enantiopure Material with Defined Stereochemical Stability

For studies where chiral purity is critical (e.g., receptor occupancy assays, target engagement studies), Zevaquenabant's negligible in vivo chiral conversion (<1%) ensures that the observed pharmacology is attributable solely to the active S-enantiomer [8]. This is particularly important for CB1R binding assays, where the R-enantiomer is inactive and racemic material would introduce a 50% 'silent' fraction, potentially skewing dose-response relationships.

Application

Selection Property

Validation Focus

Organ fibrosis research (liver, kidney, lung)

Dual CB1R/iNOS pathway engagement

Fibrosis endpoint model response

Metabolic disease research with CNS-sparing CB1 antagonism

Peripheral restriction profile

Metabolic endpoints without CNS confound

Translational PK/PD and PBPK modeling studies

Characterized ADME dataset across species

Exposure-model validation for dose scaling

Studies requiring enantiopure material with defined stereochemical stability

Stereochemical stability (no in vivo racemization)

Chiral identity confirmation for target engagement

• [1] Cinar R, Iyer MR, Liu Z, et al. Hybrid inhibitor of peripheral cannabinoid-1 receptors and inducible nitric oxide synthase mitigates liver fibrosis. JCI Insight. 2016;1(11):e87336. View Source
• [2] Udi S, et al. Peripheral cannabinoid-1 receptor blockade and iNOS inhibition improve obesity-induced chronic kidney disease. Br J Pharmacol. 2020;177(1):110-127. View Source
• [3] Cinar R, et al. Targeting cannabinoid receptor 1 for antagonism in pro-fibrotic alveolar macrophages mitigates pulmonary fibrosis. JCI Insight. 2025;10(15):e187967. View Source
• [4] Iyer MR, Cinar R, Kunos G. A novel approach for the synthesis of peripherally acting dual target inhibitor of cannabinoid-1 (CB1 receptor) and inducible nitric oxide synthase (iNOS) (S-MRI-1867/Zevaquenabant). Molecules. 2026;31(3):515. View Source
• [5] Christensen R, et al. Efficacy and safety of the weight-loss drug rimonabant: a meta-analysis of randomised trials. Lancet. 2007;370(9600):1706-13. View Source
• [6] Khan A, et al. In vitro and in vivo pharmacokinetic characterization, chiral conversion and PBPK scaling towards human PK simulation of S-MRI-1867, a drug candidate for Hermansky-Pudlak syndrome pulmonary fibrosis. Biomed Pharmacother. 2023;168:115178. View Source
• [7] Iyer MR, et al. Synthesis of 13C6-labeled, dual-target inhibitor of cannabinoid-1 receptor (CB1R) and inducible nitric oxide synthase (iNOS). J Labelled Comp Radiopharm. 2018;61(5):427-433. View Source
• [8] Khan A, et al. In vitro and in vivo pharmacokinetic characterization, chiral conversion and PBPK scaling towards human PK simulation of S-MRI-1867, a drug candidate for Hermansky-Pudlak syndrome pulmonary fibrosis. Biomed Pharmacother. 2023;168:115178. View Source